Cas no 53821-16-2 (carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9ci))

• Product Name: carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9ci)
• CAS No: 53821-16-2
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 939204
• PubChem ID: 4433606
• Update Time: 2025-06-10

carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9ci) Chemical and Physical Properties

Names and Identifiers

• carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9ci)
• 53821-16-2
• Benzyl (3-nitrophenyl)carbamate
• SCHEMBL13915753
• AKOS003443125
• EN300-6938866
• Benzyl N-(3-nitrophenyl)carbamate

• Inchi： 1S/C14H12N2O4/c17-14(20-10-11-5-2-1-3-6-11)15-12-7-4-8-13(9-12)16(18)19/h1-9H,10H2,(H,15,17)
• InChI Key： VMUAJKJPMPUFKB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9ci)

Carbamic Acid, (3-Nitrophenyl)-, Phenylmethyl Ester (9CI) and Its Significance in Modern Chemical Research

Carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9CI) is a specialized organic compound with a molecular formula that reflects its intricate structural and functional properties. This compound, identified by the CAS number 53821-16-2, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical characteristics and potential applications. The presence of both nitro and ester functional groups in its structure imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, characterized by a phenylmethyl ester moiety linked to a 3-nitrophenyl group, positions it as a versatile building block for the development of novel therapeutic agents. In recent years, there has been a surge in research focused on harnessing the potential of nitroaromatic compounds in drug discovery. The nitro group, while traditionally associated with explosive materials, has proven to be a versatile pharmacophore when incorporated into biologically active molecules. Its ability to influence electronic properties and metabolic pathways has made it particularly attractive for designing molecules with specific therapeutic effects.

One of the most compelling aspects of carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9CI) is its role in the synthesis of bioactive molecules. The ester functionality provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications. This flexibility has been exploited in the development of new drugs targeting various diseases, including cancer and inflammatory disorders. The nitrophenyl group, on the other hand, contributes to the molecule's interaction with biological targets by influencing its electronic distribution and solubility characteristics.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of inhibitors targeting enzyme-catalyzed reactions. Enzymes play a crucial role in numerous biological processes, and their inhibition is often key to developing effective therapeutics. Carbamic acid derivatives have shown promise as inhibitors due to their ability to mimic natural substrates or interfere with catalytic sites. The nitro group in particular has been found to enhance binding affinity when properly positioned within an enzyme's active site.

The pharmaceutical industry has been particularly interested in exploring the potential of nitroaromatic compounds for their anti-inflammatory and anticancer properties. The ability of these compounds to modulate cellular signaling pathways has led to their investigation as candidates for treating conditions such as rheumatoid arthritis and various forms of cancer. Carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9CI) fits into this category, offering a unique structural framework that may lead to novel therapeutic breakthroughs.

In addition to its pharmaceutical applications, this compound has also been studied for its potential in materials science. The combination of functional groups makes it an interesting candidate for developing advanced materials with tailored properties. For instance, its electronic characteristics could be leveraged in the design of organic semiconductors or conductive polymers. Such materials are essential components in modern electronics and could benefit from the unique reactivity offered by compounds like carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9CI).

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Researchers have developed efficient methodologies for constructing its complex structure while maintaining high yields and purity. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes that facilitate the formation of carbon-carbon bonds critical to its framework.

The CAS number 53821-16-2 serves as a unique identifier for this compound, ensuring consistency in scientific literature and databases. This standardized naming system is essential for researchers worldwide to accurately reference and utilize this molecule in their work. The systematic naming also reflects its structural features, providing immediate insight into its composition without needing additional chemical information.

Ongoing research continues to uncover new applications for carbamic acid derivatives like carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9CI). Advances in computational chemistry have enabled researchers to predict novel interactions between this compound and biological targets with greater accuracy than ever before. These computational studies are complemented by experimental efforts that aim to validate these predictions and refine our understanding of how these molecules function at a molecular level.

The integration of traditional synthetic chemistry with modern computational methods has accelerated progress in developing new bioactive molecules derived from this class of compounds. By leveraging both experimental data and theoretical models, researchers can optimize synthetic routes while simultaneously exploring potential biological activities through virtual screening approaches.

In conclusion,Carbamic acid, (3-nitrophenyl)-, phenylmethyl ester (9CI) represents an important advancement in chemical biology research due to its unique structural features and versatile applications across multiple disciplines including pharmaceuticals, materials science,and organic synthesis. Its continued study promises further insights into molecular interactions that could lead toward innovative solutions for complex challenges facing modern society.